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For Researchers, Scientists, and Drug Development Professionals

Introduction
AGN 191976 is formally known as Tazarotene, a third-generation, receptor-selective, topical

retinoid.[1][2] Developed by Allergan, Tazarotene is a member of the acetylenic class of

retinoids and is a prodrug that is converted to its active metabolite, tazarotenic acid (AGN

190299), in vivo.[3] This technical guide provides a comprehensive overview of the discovery,

synthesis, and mechanism of action of Tazarotene, with a focus on quantitative data and

experimental protocols relevant to researchers and drug development professionals.

Tazarotene was approved for medical use in 1997 and is primarily used for the treatment of

plaque psoriasis and acne vulgaris.[1] Its unique chemical structure and receptor selectivity

offer a distinct therapeutic profile compared to other retinoids.

Discovery and Development
The development of Tazarotene emerged from research efforts to create synthetic retinoids

with improved therapeutic indices. The goal was to design a molecule with high affinity and

selectivity for specific retinoic acid receptors (RARs) to maximize efficacy while minimizing off-

target effects. Tazarotene was synthesized as an acetylenic retinoid, a novel class at the time,

and was identified as a potent and selective RARβ and RARγ modulator.[4]
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1988 & 1992: Patents for the preparation of Tazarotene were filed by Allergan.[5]

1997: Tazarotene received FDA approval for the topical treatment of psoriasis.[1][2]

Post-1997: Its indication was expanded to include the treatment of acne and photodamaged

skin.[6]

Synthesis Pathway
The synthesis of Tazarotene involves a multi-step process, culminating in the formation of the

ethyl 6-[2-(4,4-dimethyl-3,4-dihydro-2H-1-benzothiopyran-6-yl)ethynyl]pyridine-3-carboxylate

molecule.[1] An alternative patented process involves the deoxygenation of the corresponding

S-oxide.[7]

A Common Synthetic Route:[1]

Thioether Formation: Thiophenol is alkylated with dimethylallyl bromide to yield a thioether.

Cyclization: A Friedel-Crafts cyclization of the resulting olefin using polyphosphoric acid

(PPA) forms the thiopyran ring system.

Acylation: The thiopyran is then acylated with acetyl chloride in the presence of aluminum

chloride to produce a methyl ketone.

Acetylene Formation: The enolate of the ketone is reacted with diethyl chlorophosphate to

form a transient enol phosphate, which then eliminates diethyl phosphite to yield the

corresponding acetylene.

Coupling: The acetylenic anion is coupled with Ethyl 6-chloronicotinate to afford the final

product, Tazarotene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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